Cas no 485318-80-7 (BENZENE, 1,2,4-TRIFLUORO-3-METHOXY-5-NITRO-)

• Product Name: BENZENE, 1,2,4-TRIFLUORO-3-METHOXY-5-NITRO-
• CAS No: 485318-80-7
• MF: C₇H₄F₃NO₃
• MW: 207.106772422791
• CID: 3365722
• PubChem ID: 130936605
• Update Time: 2025-04-21

BENZENE, 1,2,4-TRIFLUORO-3-METHOXY-5-NITRO- Chemical and Physical Properties

Names and Identifiers

• BENZENE, 1,2,4-TRIFLUORO-3-METHOXY-5-NITRO-
• 3-Nitro-2,5,6-trifluoroanisole
• 485318-80-7

• Inchi： 1S/C7H4F3NO3/c1-14-7-5(9)3(8)2-4(6(7)10)11(12)13/h2H,1H3
• InChI Key： CBFNMLNLCZVCTC-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1OC)F)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 207.01432748Da
• Monoisotopic Mass: 207.01432748Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.1Ų